Cas no 2138212-91-4 (Pyridine, 2-nitro-5-(3-thienyl)-)
Pyridine, 2-nitro-5-(3-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-nitro-5-(3-thienyl)-
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- Inchi: 1S/C9H6N2O2S/c12-11(13)9-2-1-7(5-10-9)8-3-4-14-6-8/h1-6H
- InChI Key: OLFQQONRHRUQOL-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)=NC=C(C2C=CSC=2)C=C1
Pyridine, 2-nitro-5-(3-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-360700-0.05g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 0.05g |
$1056.0 | 2025-03-18 | |
| Enamine | EN300-360700-0.1g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 0.1g |
$1106.0 | 2025-03-18 | |
| Enamine | EN300-360700-0.25g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 0.25g |
$1156.0 | 2025-03-18 | |
| Enamine | EN300-360700-0.5g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 0.5g |
$1207.0 | 2025-03-18 | |
| Enamine | EN300-360700-1.0g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 1.0g |
$1256.0 | 2025-03-18 | |
| Enamine | EN300-360700-2.5g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 2.5g |
$2464.0 | 2025-03-18 | |
| Enamine | EN300-360700-5.0g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 5.0g |
$3645.0 | 2025-03-18 | |
| Enamine | EN300-360700-10.0g |
2-nitro-5-(thiophen-3-yl)pyridine |
2138212-91-4 | 95.0% | 10.0g |
$5405.0 | 2025-03-18 |
Pyridine, 2-nitro-5-(3-thienyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Pyridine, 2-nitro-5-(3-thienyl)-
Exploring the Properties and Applications of Pyridine, 2-nitro-5-(3-thienyl)- (CAS No. 2138212-91-4)
The compound Pyridine, 2-nitro-5-(3-thienyl)- (CAS No. 2138212-91-4) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while also addressing common queries and trending topics in the scientific community.
From a structural perspective, Pyridine, 2-nitro-5-(3-thienyl)- combines two important heterocyclic systems: pyridine and thiophene. The presence of the nitro group at the 2-position of the pyridine ring and the thienyl moiety at the 5-position creates a molecular architecture that offers interesting electronic properties. Researchers have noted that this combination of aromatic systems with electron-withdrawing and electron-donating groups makes CAS No. 2138212-91-4 particularly valuable for materials science applications.
Recent studies have focused on the potential of 2-nitro-5-(3-thienyl)pyridine in organic electronics, particularly in the development of novel semiconducting materials. The compound's ability to facilitate charge transport between its aromatic systems aligns well with current industry demands for more efficient organic photovoltaic materials. This connection to renewable energy technologies makes it a hot topic in materials chemistry discussions.
The synthesis of Pyridine, 2-nitro-5-(3-thienyl)- typically involves multi-step organic reactions that carefully control the introduction of functional groups. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable chemical production. Many researchers are investigating catalytic methods for preparing derivatives of CAS No. 2138212-91-4 with improved yields and reduced environmental impact.
In pharmaceutical research, the structural motif present in 2-nitro-5-thienylpyridine has shown promise as a scaffold for drug discovery. While the compound itself may not be biologically active, its derivatives are being explored for various therapeutic applications. This aligns with current trends in medicinal chemistry where researchers seek novel heterocyclic cores for developing targeted therapies.
Analytical characterization of Pyridine, 2-nitro-5-(3-thienyl)- presents interesting challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry have been employed to fully understand its molecular structure and properties. The compound's unique spectral signatures make it an interesting subject for methodological development in analytical chemistry.
The stability and storage requirements of CAS No. 2138212-91-4 are frequently discussed topics among researchers. Proper handling procedures and storage conditions are essential to maintain the compound's integrity for research purposes. These practical considerations are particularly important for laboratories working with sensitive organic compounds.
Looking toward future applications, 2-nitro-5-(3-thienyl)pyridine derivatives may play a role in developing advanced materials for sensors and optoelectronic devices. The tunability of its electronic properties through structural modifications makes it a versatile building block for materials with tailored characteristics. This potential has sparked numerous research initiatives across academic and industrial settings.
Environmental considerations surrounding the production and use of Pyridine, 2-nitro-5-(3-thienyl)- have become increasingly important. Researchers are investigating the compound's biodegradation pathways and potential ecological impacts, reflecting broader concerns about sustainable chemistry practices. These studies contribute valuable data to the growing field of green chemistry assessment.
In conclusion, Pyridine, 2-nitro-5-(3-thienyl)- (CAS No. 2138212-91-4) represents an intriguing case study in heterocyclic chemistry with diverse potential applications. Its unique structural features and adaptable chemistry continue to inspire research across multiple disciplines, from materials science to medicinal chemistry. As scientific understanding of this compound deepens, new opportunities for its utilization in cutting-edge technologies are likely to emerge.
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